Cas no 101446-68-8 (Naphthalene, 1-[[(4-chlorophenyl)thio]methyl]-)

Naphthalene, 1-[[(4-chlorophenyl)thio]methyl]- structure
101446-68-8 structure
Product Name:Naphthalene, 1-[[(4-chlorophenyl)thio]methyl]-
CAS No:101446-68-8
MF:C17H13ClS
MW:284.803122282028
CID:1132021
PubChem ID:234795
Update Time:2025-04-20

Naphthalene, 1-[[(4-chlorophenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-[[(4-chlorophenyl)thio]methyl]-
    • 1-[(4-chlorophenyl)sulfanylmethyl]naphthalene
    • NSC-35372
    • 101446-68-8
    • NSC35372
    • DTXSID90284074
    • Inchi: 1S/C17H13ClS/c18-15-8-10-16(11-9-15)19-12-14-6-3-5-13-4-1-2-7-17(13)14/h1-11H,12H2
    • InChI Key: QAXBXZJETLWZED-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SCC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 284.04279
  • Monoisotopic Mass: 284.0426493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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